3-Bromo-5-chloro-2-methoxyphenylboronic acid

• IUPAC Name: (3-bromo-5-chloro-2-methoxyphenyl)boronic acid
• InChI: InChI=1S/C7H7BBrClO3/c1-13-7-5(8(11)12)2-4(10)3-6(7)9/h2-3,11-12H,1H3
• InChI Key: RLBSHQKQVPRDPZ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC(=C1OC)Br)Cl)(O)O
• Molecular Formula: C7H7BBrClO3
• DSSTOX Substance ID: DTXSID701223319
• Molecular Weight: 265.30 g/mol
• CAS No.: 2096341-68-1

Description

3-Bromo-5-chloro-2-methoxyphenylboronic acid, also known as BCMPB, is an important boronic acid derivative used in various scientific research applications. This compound has gained significant attention due to its unique chemical properties and potential applications in the field of organic synthesis, medicinal chemistry, and material science.

Scientific Research Applications

Cross-Coupling Reactions

3-Bromo-5-chloro-2-methoxyphenylboronic acid is utilized in cross-coupling reactions to create novel compounds. For instance, it is involved in Suzuki cross-coupling reactions, which are pivotal for synthesizing heteroarylpyridine derivatives, as indicated by Parry et al. (2002). Such reactions are fundamental in organic synthesis and medicinal chemistry (Parry et al., 2002).

Fluorescence Quenching Studies

The compound plays a role in fluorescence quenching studies. Geethanjali et al. (2015) explored the fluorescence quenching of 5-chloro-2-methoxyphenylboronic acid derivatives, providing insights into the quenching mechanisms and their potential applications in chemical sensing and molecular electronics (Geethanjali et al., 2015).

Synthesis of Therapeutic Agents

It serves as a key intermediate in the synthesis of therapeutic agents. For example, Zhang et al. (2022) demonstrated its use in manufacturing SGLT2 inhibitors, which are significant in diabetes therapy (Zhang et al., 2022).

Antiviral Activity

The compound has been studied for its potential in antiviral applications. Hocková et al. (2003) investigated derivatives of bromophenols, including this compound, for their antiretroviral activity, demonstrating significant biological implications (Hocková et al., 2003).

Antioxidant Research

Research by Li et al. (2011) on bromophenol derivatives, similar in structure to this compound, suggests potential for exploring antioxidant properties. These compounds from marine algae showed significant free radical scavenging activity, indicating a promising avenue for antioxidant research (Li et al., 2011).

Mechanism of Action

Target of Action

The primary target of 3-Bromo-5-chloro-2-methoxyphenylboronic acid is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The compound acts as an organoboron reagent in this process .

Mode of Action

The compound interacts with its targets through a process known as transmetalation . In the SM coupling reaction, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

The compound affects the Suzuki–Miyaura cross-coupling pathway . This pathway involves the conjoining of chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The downstream effects of this pathway include the formation of new carbon–carbon bonds .

Pharmacokinetics

The compound’s role as a reagent in the sm coupling reaction suggests that its bioavailability would be influenced by factors such as its stability, preparation, and the specific conditions under which the reaction takes place .

Result of Action

The molecular and cellular effects of the compound’s action primarily involve the formation of new carbon–carbon bonds via the SM coupling reaction . This can lead to the synthesis of a wide range of organic compounds .

Action Environment

The action, efficacy, and stability of this compound are influenced by various environmental factors. These include the reaction conditions of the SM coupling process, which are known to be exceptionally mild and tolerant of various functional groups . The compound is also relatively stable, readily prepared, and generally environmentally benign .

Safety and Hazards

The compound has been classified with the signal word 'Warning’. It has hazard statements H315, H319, and H335, indicating that it causes skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands thoroughly after handling.

Biochemical Analysis

Biochemical Properties

3-Bromo-5-chloro-2-methoxyphenylboronic acid plays a significant role in biochemical reactions, particularly in the inhibition of proteasomes. Proteasomes are enzyme complexes responsible for degrading unneeded or damaged proteins by proteolysis, a chemical reaction that breaks peptide bonds. The compound interacts with the active sites of proteasomes, inhibiting their activity and leading to the accumulation of proteins within the cell. This inhibition can be useful in studying protein degradation pathways and developing therapeutic agents for diseases such as cancer .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been observed to influence cell function by altering cell signaling pathways, gene expression, and cellular metabolism. For instance, the compound can induce apoptosis (programmed cell death) in cancer cells by disrupting the proteasome function, leading to the accumulation of pro-apoptotic proteins. Additionally, it can affect cell cycle regulation by modulating the levels of cyclins and cyclin-dependent kinases .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with the catalytic sites of proteasomes. The boronic acid moiety forms a reversible covalent bond with the threonine residue in the active site of the proteasome, inhibiting its proteolytic activity. This inhibition leads to the accumulation of ubiquitinated proteins, triggering cellular stress responses and apoptosis. The compound can also modulate gene expression by affecting the degradation of transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable under inert atmosphere and room temperature conditions, but it may degrade over extended periods or under harsh conditions. Long-term exposure to the compound can lead to sustained inhibition of proteasome activity, resulting in prolonged cellular stress and potential cytotoxicity. In vitro and in vivo studies have shown that the compound’s effects on cellular function can persist for several hours to days, depending on the concentration and exposure duration .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound can selectively inhibit proteasome activity without causing significant toxicity. At higher doses, it can induce adverse effects such as weight loss, organ damage, and mortality. Threshold effects have been observed, where a minimal effective dose is required to achieve proteasome inhibition, and exceeding this dose can lead to toxic side effects .

Metabolic Pathways

This compound is involved in metabolic pathways related to protein degradation and cellular stress responses. The compound interacts with enzymes such as ubiquitin ligases and deubiquitinases, affecting the ubiquitination and deubiquitination of proteins. This interaction can alter metabolic flux and metabolite levels, leading to changes in cellular homeostasis and function .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through passive diffusion and active transport mechanisms. The compound can interact with transporters and binding proteins, influencing its localization and accumulation in specific cellular compartments. Its distribution can affect its activity and function, with higher concentrations observed in areas with active proteasome activity .

Subcellular Localization

The subcellular localization of this compound is primarily in the cytoplasm, where it interacts with proteasomes and other cellular components. The compound may also localize to the nucleus, affecting the degradation of nuclear proteins and transcription factors. Post-translational modifications and targeting signals can direct the compound to specific organelles, influencing its activity and function within the cell .